Cas no 610274-01-6 (3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene)
610274-01-6 structure
Product Name:3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
CAS No:610274-01-6
MF:C12H13ClN2S
MW:252.763020277023
CID:1624647
PubChem ID:3860934
Update Time:2025-10-14
3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyri midine
- 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine
- 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
- AKOS000122577
- Z56876384
- AKOS016040137
- SR-01000038693-1
- 610274-01-6
- 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
- 4-chloro-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- 3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
- SR-01000038693
- F9995-0059
- MFCD03085777
- AF-399/40918326
- 3-Chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6-tetraene
- 4-chloro-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
- EN300-04770
- 3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
-
- MDL: MFCD03085777
- Inchi: 1S/C12H13ClN2S/c1-6-3-4-8-9(5-6)16-12-10(8)11(13)14-7(2)15-12/h6H,3-5H2,1-2H3
- InChI Key: DNHPYCAMLHXYLU-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC(C)=N1)SC1=C2CCC(C)C1
Computed Properties
- Exact Mass: 252.0487973g/mol
- Monoisotopic Mass: 252.0487973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Melting Point: 91-95℃
3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776918-25mg |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
610274-01-6 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T776918-50mg |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
610274-01-6 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T776918-250mg |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
610274-01-6 | 250mg |
$ 160.00 | 2022-06-02 | ||
| abcr | AB348486-250 mg |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine; 96% |
610274-01-6 | 250MG |
€48.40 | 2022-06-10 | ||
| abcr | AB348486-1 g |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine; 96% |
610274-01-6 | 1g |
€83.60 | 2022-06-10 | ||
| Chemenu | CM272386-250mg |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
610274-01-6 | 97% | 250mg |
$103 | 2022-08-31 | |
| Chemenu | CM272386-500mg |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
610274-01-6 | 97% | 500mg |
$108 | 2022-08-31 | |
| Chemenu | CM272386-1g |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine |
610274-01-6 | 97% | 1g |
$*** | 2023-03-30 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H34471-1g |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine, 96% |
610274-01-6 | 96% | 1g |
¥2116.00 | 2023-03-09 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H34471-5g |
4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine, 96% |
610274-01-6 | 96% | 5g |
¥7106.00 | 2023-03-09 |
3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
610274-01-6 (3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent